2,5-difluoro-N-(3-methoxyphenyl)benzenesulfonamide

• IUPAC Name: 2,5-difluoro-N-(3-methoxyphenyl)benzenesulfonamide
• InChI: InChI=1S/C13H11F2NO3S/c1-19-11-4-2-3-10(8-11)16-20(17,18)13-7-9(14)5-6-12(13)15/h2-8,16H,1H3
• InChI Key: WMHCPZRFTMVRJI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NS(=O)(=O)C2=C(C=CC(=C2)F)F
• Molecular Formula: C13H11F2NO3S
• Molecular Weight: 299.29 g/mol

Description

2,5-difluoro-N-(3-methoxyphenyl)benzenesulfonamide, also known as DFB, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound belongs to the family of sulfonamides, which are known for their diverse biological activities. In

Mechanism of Action

The mechanism of action of 2,5-difluoro-N-(3-methoxyphenyl)benzenesulfonamide is complex and involves multiple pathways. One of the main targets of 2,5-difluoro-N-(3-methoxyphenyl)benzenesulfonamide is the enzyme carbonic anhydrase, which is involved in the regulation of pH in the body. By inhibiting this enzyme, 2,5-difluoro-N-(3-methoxyphenyl)benzenesulfonamide can disrupt the pH balance in cells, leading to cell death. Additionally, 2,5-difluoro-N-(3-methoxyphenyl)benzenesulfonamide has been shown to modulate the activity of ion channels in the brain, which can affect neuronal excitability and neurotransmitter release.
Biochemical and Physiological Effects:
2,5-difluoro-N-(3-methoxyphenyl)benzenesulfonamide has been shown to have a range of biochemical and physiological effects in various cell types and tissues. In cancer cells, 2,5-difluoro-N-(3-methoxyphenyl)benzenesulfonamide has been shown to induce apoptosis, inhibit cell proliferation, and reduce tumor growth. In neuronal cells, 2,5-difluoro-N-(3-methoxyphenyl)benzenesulfonamide has been shown to modulate ion channel activity, leading to changes in neuronal excitability and neurotransmitter release. In addition, 2,5-difluoro-N-(3-methoxyphenyl)benzenesulfonamide has been shown to have anti-inflammatory and antioxidant properties, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2,5-difluoro-N-(3-methoxyphenyl)benzenesulfonamide in lab experiments is its high potency and selectivity for specific targets. This allows researchers to study the effects of 2,5-difluoro-N-(3-methoxyphenyl)benzenesulfonamide on specific pathways or processes with high precision. Additionally, 2,5-difluoro-N-(3-methoxyphenyl)benzenesulfonamide is relatively easy to synthesize and purify, making it a cost-effective option for research. However, one of the limitations of using 2,5-difluoro-N-(3-methoxyphenyl)benzenesulfonamide is its potential toxicity and side effects, which can vary depending on the cell type or tissue being studied. Therefore, careful consideration must be given to the dosage and duration of 2,5-difluoro-N-(3-methoxyphenyl)benzenesulfonamide treatment in lab experiments.

Future Directions

There are several potential future directions for 2,5-difluoro-N-(3-methoxyphenyl)benzenesulfonamide research. One area of interest is the development of novel drugs based on the 2,5-difluoro-N-(3-methoxyphenyl)benzenesulfonamide scaffold, which could have improved pharmacological properties and reduced toxicity. Additionally, further studies are needed to elucidate the precise mechanisms of action of 2,5-difluoro-N-(3-methoxyphenyl)benzenesulfonamide in different cell types and tissues. Finally, the potential use of 2,5-difluoro-N-(3-methoxyphenyl)benzenesulfonamide in combination with other drugs or therapies for the treatment of various diseases should be explored.
In conclusion, 2,5-difluoro-N-(3-methoxyphenyl)benzenesulfonamide is a promising compound with diverse biological activities and potential applications in scientific research. Its high potency and selectivity make it a valuable tool for studying specific pathways or processes, and its relatively simple synthesis method and cost-effectiveness make it an attractive option for research. However, further studies are needed to fully understand its mechanisms of action and potential therapeutic applications.

Synthesis Methods

The synthesis of 2,5-difluoro-N-(3-methoxyphenyl)benzenesulfonamide can be achieved through a multi-step process, which involves the reaction of 2,5-difluorobenzenesulfonyl chloride with 3-methoxyaniline. The resulting product is then purified through recrystallization to obtain 2,5-difluoro-N-(3-methoxyphenyl)benzenesulfonamide in its pure form. This method has been optimized over the years to produce high yields of 2,5-difluoro-N-(3-methoxyphenyl)benzenesulfonamide with good purity.

Scientific Research Applications

2,5-difluoro-N-(3-methoxyphenyl)benzenesulfonamide has been studied for its potential applications in a variety of scientific research fields, including cancer research, neuroscience, and drug discovery. In cancer research, 2,5-difluoro-N-(3-methoxyphenyl)benzenesulfonamide has been shown to inhibit the growth of cancer cells by targeting specific enzymes involved in cell proliferation. In neuroscience, 2,5-difluoro-N-(3-methoxyphenyl)benzenesulfonamide has been used to study the role of certain ion channels in the brain, which are implicated in neurological disorders such as epilepsy. In drug discovery, 2,5-difluoro-N-(3-methoxyphenyl)benzenesulfonamide has been used as a scaffold for the development of novel drugs with improved pharmacological properties.